Butanal oxime
Overview
Description
Butyraldoxime appears as a liquid. Flash point 140 °F. Slightly less dense than water. Vapors heavier than air. Used to make plastics and rubber.
properties
CAS RN |
5780-41-6 |
|---|---|
Molecular Formula |
C4H9NO |
Molecular Weight |
87.12 g/mol |
IUPAC Name |
(NZ)-N-butylidenehydroxylamine |
InChI |
InChI=1S/C4H9NO/c1-2-3-4-5-6/h4,6H,2-3H2,1H3/b5-4- |
InChI Key |
KGGVGTQEGGOZRN-PLNGDYQASA-N |
Isomeric SMILES |
CCC/C=N\O |
Canonical SMILES |
CCCC=NO |
boiling_point |
306 °F at 760 mmHg (NTP, 1992) |
density |
0.923 (NTP, 1992) - Less dense than water; will float |
flash_point |
136 °F (NTP, 1992) |
melting_point |
-21.1 °F (NTP, 1992) |
physical_description |
Butyraldoxime appears as a liquid. Flash point 140 °F. Slightly less dense than water. Vapors heavier than air. Used to make plastics and rubber. Clear colorless liquid; [NTP] |
solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) |
vapor_density |
3.01 (NTP, 1992) - Heavier than air; will sink (Relative to Air) |
Origin of Product |
United States |
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